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For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

carbutamide, a first-generation sulfonylurea compound. While carbutamide was previously

used as an antidiabetic medication, it has since been withdrawn from the market due to toxicity.

[1] Researchers and laboratory personnel must handle and dispose of this chemical with care,

adhering to established safety protocols and waste management regulations.

Hazard Identification and Safety Precautions
Carbutamide is classified under the Globally Harmonized System (GHS) as an irritant. It is

crucial to take the following safety precautions when handling this compound:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.

Avoid Inhalation and Contact: Handle carbutamide in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhaling dust or vapors. Prevent contact with skin and

eyes.[2]

Accidental Release: In case of a spill, avoid dust formation.[3] Isolate the area and collect

the spilled material using appropriate methods for solid chemical waste. Do not let the

chemical enter drains.[3]
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Waste Characterization and Regulatory Overview
Based on a comprehensive review of the Resource Conservation and Recovery Act (RCRA)

hazardous waste lists, carbutamide is not a listed hazardous waste under the P- or U-lists.[4]

[5][6][7][8] Therefore, it should be managed as a non-RCRA hazardous pharmaceutical waste.

[3][4] However, it is the generator's responsibility to make a final determination based on the

characteristics of the waste, such as ignitability, corrosivity, reactivity, and toxicity.

Even though it is not a listed hazardous waste, carbutamide should not be disposed of in

regular trash or flushed down the drain.[4] Improper disposal can pose risks to the environment

and human health.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the proper disposal of

carbutamide from a laboratory setting:

Segregation:

Collect all carbutamide waste, including pure chemical, contaminated labware (e.g.,

weigh boats, spatulas), and contaminated PPE, separately from other waste streams.

Do not mix carbutamide waste with RCRA hazardous waste, biohazardous waste, or

sharps.

Containerization:

Place carbutamide waste in a designated, leak-proof, and durable container.

The container should be compatible with the chemical and clearly labeled.

Labeling:

Label the waste container with the words "Non-RCRA Pharmaceutical Waste" or as

required by your institution's and local regulations.

The label must clearly identify the contents as "Carbutamide" and include the appropriate

hazard pictograms (e.g., irritant).
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Include the accumulation start date on the label.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The SAA should be located at or near the point of generation and away from incompatible

materials.

Disposal:

Arrange for the collection and disposal of the carbutamide waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

The primary recommended disposal method for non-hazardous pharmaceutical waste is

incineration at a permitted facility.[4]

Decontamination of Laboratory Equipment
For laboratory equipment that has come into contact with carbutamide, follow these

decontamination steps:

Initial Cleaning: Carefully remove any visible powder or residue using a dry method (e.g.,

wiping with a disposable cloth).

Washing: Wash the equipment with a suitable laboratory detergent and water.

Rinsing: Thoroughly rinse the equipment with water.

Final Rinse: A final rinse with a solvent in which carbutamide is soluble, such as ethanol,

can be performed if deemed necessary by the researcher, followed by a final water rinse. All

rinsates should be collected as hazardous waste.

Quantitative Data Summary
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No specific quantitative limits for the disposal of carbutamide were identified in the reviewed

literature. Disposal should be based on the principle of minimizing waste generation and

following all applicable federal, state, and local regulations for non-RCRA pharmaceutical

waste.

Parameter Value Source

RCRA Hazardous Waste Code Not Listed EPA

Experimental Protocols
Specific experimental protocols for the chemical neutralization or degradation of carbutamide
for disposal purposes are not readily available in the scientific literature. While studies on the

hydrolysis of other sulfonylurea compounds suggest that breakdown can occur under acidic

conditions, a validated protocol for carbutamide has not been identified. Therefore, treating

carbutamide as a chemical waste for incineration is the most prudent and compliant disposal

method.
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Caption: Logical workflow for the proper disposal of carbutamide waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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